Cas no 473871-37-3 (Benzenamine, N-[2-(ethenylsulfonyl)ethyl]-2,6-difluoro-)

• Product Name: Benzenamine, N-[2-(ethenylsulfonyl)ethyl]-2,6-difluoro-
• CAS No: 473871-37-3
• MF: C₁₀H₁₁F₂NO₂S
• MW: 247.261648416519
• CID: 2828444
• PubChem ID: 9878154
• Update Time: 2025-04-21

Benzenamine, N-[2-(ethenylsulfonyl)ethyl]-2,6-difluoro- Chemical and Physical Properties

Names and Identifiers

• SCHEMBL6545073
• 473871-37-3
• DTXSID60432222
• Benzenamine, N-[2-(ethenylsulfonyl)ethyl]-2,6-difluoro-

• Inchi： 1S/C10H11F2NO2S/c1-2-16(14,15)7-6-13-10-8(11)4-3-5-9(10)12/h2-5,13H,1,6-7H2
• InChI Key： MRXHQTRVJDZIRF-UHFFFAOYSA-N
• SMILES： S(C=C)(CCNC1C(=CC=CC=1F)F)(=O)=O

Computed Properties

• Exact Mass: 247.04785609Da
• Monoisotopic Mass: 247.04785609Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.6Ų